Cas no 1379356-82-7 (1-Bromo-4-(methylsulfanyl)-2-(trifluoromethyl)benzene)

1-Bromo-4-(methylsulfanyl)-2-(trifluoromethyl)benzene is a halogenated aromatic compound featuring a bromine substituent at the 1-position, a methylsulfanyl group at the 4-position, and a trifluoromethyl group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine moiety facilitates cross-coupling reactions, while the electron-withdrawing trifluoromethyl group enhances stability and influences regioselectivity. The methylsulfanyl group offers further functionalization potential. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a preferred choice for constructing complex molecules. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.

1-Bromo-4-(methylsulfanyl)-2-(trifluoromethyl)benzene structure

1379356-82-7 structure

Product Name:1-Bromo-4-(methylsulfanyl)-2-(trifluoromethyl)benzene

CAS No:1379356-82-7

MF:C₈H₆BrF₃S

MW:271.097450733185

MDL:MFCD15527240

CID:4697884

Update Time:2025-05-28

1-Bromo-4-(methylsulfanyl)-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 1-bromo-4-(methylsulfanyl)-2-(trifluoromethyl)benzene
- (4-BROMO-3-(TRIFLUOROMETHYL)PHENYL)(METHYL)SULFANE
- 1-Bromo-4-(methylsulfanyl)-2-(trifluoromethyl)benzene
- MDL： MFCD15527240
- Inchi： 1S/C8H6BrF3S/c1-13-5-2-3-7(9)6(4-5)8(10,11)12/h2-4H,1H3
- InChI Key： PKANYCAJYPJIMS-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C=C1C(F)(F)F)SC

Computed Properties

Exact Mass: 269.933
Monoisotopic Mass: 269.933
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 25.3

1-Bromo-4-(methylsulfanyl)-2-(trifluoromethyl)benzene Pricemore >>

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abcr	AB515848-1 g	1-Bromo-4-(methylsulfanyl)-2-(trifluoromethyl)benzene	1379356-82-7		1g	€155.10	2022-08-31
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